4-Tert-butyl-4'-chloro-3'-fluorobenzophenone

• IUPAC Name: (4-tert-butylphenyl)-(4-chloro-3-fluorophenyl)methanone
• InChI: InChI=1S/C17H16ClFO/c1-17(2,3)13-7-4-11(5-8-13)16(20)12-6-9-14(18)15(19)10-12/h4-10H,1-3H3
• InChI Key: PNQVDFGYRJGCMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)Cl)F
• Molecular Formula: C17H16ClFO
• Molecular Weight: 290.8 g/mol

Description

4-Tert-butyl-4’-chloro-3’-fluorobenzophenone is an organic compound with the molecular formula C17H16ClFO. It has a molecular weight of 290.76.

Molecular Structure Analysis

The molecular structure of 4-Tert-butyl-4’-chloro-3’-fluorobenzophenone consists of a benzophenone core with a tert-butyl group, a chlorine atom, and a fluorine atom attached to different carbon atoms of the aromatic rings.

Physical And Chemical Properties Analysis

4-Tert-butyl-4’-chloro-3’-fluorobenzophenone is a solid compound. Unfortunately, specific physical and chemical properties like melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

Tetranuclear and Pentanuclear Compounds Synthesis

Research involving 4-tert-butyl-4'-chloro-3'-fluorobenzophenone has led to the synthesis of tetranuclear and pentanuclear compounds of rare-earth metals. These compounds exhibit varying arrangements of metal atoms and nuclearities, demonstrating potential for applications in magnetism and single-molecule magnet behavior. The synthesis process highlights the compound's utility in creating complex metal arrangements with specific magnetic properties (Yadav et al., 2015).

Development of Poly(arylene ether ketone)s

Another application involves the synthesis of high molecular weight poly(arylene ether ketone)s (PAEKs), where 4-tert-butyl-4'-chloro-3'-fluorobenzophenone is utilized as a monomer. These polymers, known for their exceptional thermal and mechanical properties, have potential applications in high-performance materials due to their stability and strength (Yıldız et al., 2007).

Ortho-linked Polyamides Synthesis

The compound also plays a role in the creation of ortho-linked polyamides with flexible main-chain ether linkages. These polyamides exhibit noncrystalline properties, high solubility in polar solvents, and thermal stability, making them suitable for creating transparent, flexible films. Such materials are of interest for various industrial and technological applications due to their unique combination of properties (Hsiao et al., 2000).

Quantum Chemical Studies

Research into the molecular geometry and chemical reactivity of related compounds synthesized from 4-tert-butyl-4'-chloro-3'-fluorobenzophenone has been conducted using quantum chemical studies. These studies provide insights into the electronic structure and potential reactivity of such compounds, which could be valuable for the development of new materials with tailored electronic properties (Satheeshkumar et al., 2017).